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Compound Name: strophanthidin

Cat. No.: B1199297

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Strophanthidin is a cardiac glycoside, a class of naturally occurring compounds known for

their profound effects on heart muscle.[1][2][3] Historically, it has been used in the treatment of

heart conditions, though its clinical application has largely been superseded by safer

alternatives with a wider therapeutic index.[2] Derived from the seeds of Strophanthus species,

strophanthidin's primary mechanism of action involves the inhibition of the Na+/K+-ATPase

enzyme, leading to enhanced cardiac contractility.[2][4] This guide provides a comprehensive

overview of the basic pharmacological profile of strophanthidin, intended for professionals in

research and drug development.

Mechanism of Action
The principal pharmacological effect of strophanthidin is its inhibitory action on the sodium-

potassium adenosine triphosphatase (Na+/K+-ATPase) pump, an enzyme crucial for

maintaining the electrochemical gradients of sodium and potassium ions across the cell

membrane.[4][5][6]
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Inhibition of the Na+/K+-ATPase pump by strophanthidin leads to an increase in the

intracellular sodium concentration.[5][7][8] This elevation of intracellular sodium alters the

function of the sodium-calcium exchanger (NCX). Instead of its usual role of extruding calcium

from the cell, the increased intracellular sodium concentration drives the NCX to work in

reverse, bringing more calcium into the cell.[5][7] The resulting increase in intracellular calcium

concentration is the key event that enhances the force of contraction of the heart muscle, an

effect known as a positive inotropic effect.[5][7][8]

It is important to note that the effects of strophanthidin on Na+/K+-ATPase activity are

concentration-dependent. At very low concentrations (0.1 and 1 nmol/L), strophanthidin has

been observed to increase Na+/K+-ATPase activity, while at higher concentrations (1-100

μmol/L), it exhibits its characteristic inhibitory effect.[1][3][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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